2-Ethoxycarbonyl-5-chloro-phenylisocyanate

• Molecular Formula: C10H8ClNO3
• Molecular Weight: 225.63 g/mol
• IUPAC Name: ethyl 4-chloro-2-isocyanatobenzoate
• InChI: InChI=1S/C10H8ClNO3/c1-2-15-10(14)8-4-3-7(11)5-9(8)12-6-13/h3-5H,2H2,1H3
• InChI Key: RTMQERUGQJKIGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)Cl)N=C=O

Description

2-Ethoxycarbonyl-5-chloro-phenylisocyanate is a useful research compound. Its molecular formula is C10H8ClNO3 and its molecular weight is 225.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of phosgene in toluene (36.3 ml×20%) was added dropwise over 30 min to a stirred solution of ethyl-4-chloroanthranilate (10.0 g) and triethylamine (15 ml) in dry tetrahydrofuran at -5° C. The temperature was maintained at -5° C. for 1 h and then allowed to warm to room temperature. After 1 h ether (200 ml) was added and the solution filtered. Removal of solvent under reduced pressure afforded the product as a white solid (11.2 g). δ(CDCl3) 1.39 (3H, t, J=7.5 Hz, CH2CH3), 4.34 (2H, q, J=7.5 Hz, CH2CH3), 7.22 (1H, d, J=CH2CH3, 1.0 Hz, H-6), 7.28 (1H, dd, J=6.5 and 1.0 Hz, H-4), 8.31 (1H, d, J=6.5 Hz, H-3); m/z (EI +) 225.

Synthesis routes and methods II

Procedure details